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Compound of Interest

Compound Name: C.I. Direct Brown 1

Cat. No.: B1581572 Get Quote

C.I. Direct Brown 1: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

C.I. Direct Brown 1, also identified by the Colour Index Number 30045 and CAS number 3811-

71-0, is a trisazo dye.[1] It is recognized for its application in dyeing cellulosic fibers such as

cotton and viscose, as well as silk, polyamide fibers, pulp, and leather.[1][2][3] This document

provides a detailed examination of its chemical structure, properties, and synthesis.

Chemical Structure and Properties
C.I. Direct Brown 1 is characterized by its complex trisazo structure, which is responsible for

its color and affinity for cellulosic materials.

Molecular Structure: The chemical structure of C.I. Direct Brown 1 is presented below:
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A representative chemical structure of a major component of C.I. Direct Brown 1.

Physicochemical and Technical Data:

A summary of the key properties of C.I. Direct Brown 1 is provided in the table below. This

data is essential for understanding its behavior in various applications.
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Property Value References

Colour Index Name C.I. Direct Brown 1 [1]

Colour Index Number 30045 [1][2][3]

CAS Registry Number 3811-71-0 [1][3][4]

Molecular Formula C₃₁H₂₂N₈Na₂O₆S [1][2][3]

Molecular Weight 680.60 g/mol [1][2][3]

Appearance Brown uniform powder [1][2][3]

Solubility

Soluble in water (orange-

brown solution), soluble in

ethanol, slightly soluble in

acetone. Insoluble in other

organic solvents.

[1][2][3]

Behavior in Acids

In concentrated sulfuric acid, it

appears as a light purple to

violet-black color, which turns

brown upon dilution.

[1][2]

Behavior in Bases

Addition of 10% sodium

hydroxide solution results in a

yellow-brown solution.

[1][2]

Light Fastness 2 [2][3]

Washing Fastness 2-3 [2][3]

Rubbing Fastness (Dry) 4 [3]

Rubbing Fastness (Wet) 3 [3]

Experimental Protocols
Synthesis of C.I. Direct Brown 1:

The manufacturing process for C.I. Direct Brown 1 involves a multi-step diazotization and

coupling reaction.[1]
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Materials:

4-(4-Aminophenyl)benzenamine (Benzidine)

2-Hydroxybenzoic acid (Salicylic acid)

4-Aminobenzenesulfonic acid (Sulfanilic acid)

Benzene-1,3-diamine (m-Phenylenediamine)

Sodium nitrite

Hydrochloric acid

Sodium hydroxide

Sodium carbonate

Procedure:

Tetrazotization of Benzidine: 4-(4-Aminophenyl)benzenamine is tetrazotized by reacting it

with sodium nitrite in the presence of hydrochloric acid at a low temperature (0-5 °C) to form

the unstable tetraazonium salt.

First Coupling Reaction: The resulting tetraazonium salt is first coupled with 2-

Hydroxybenzoic acid under controlled pH conditions.

Diazotization of Sulfanilic Acid: In a separate reaction, 4-Aminobenzenesulfonic acid is

diazotized with sodium nitrite and hydrochloric acid.

Second Coupling Reaction: The product from the first coupling is then reacted with the

diazotized 4-Aminobenzenesulfonic acid.

Final Coupling Reaction: The resulting intermediate is finally coupled with Benzene-1,3-

diamine in acidic conditions to yield the final C.I. Direct Brown 1 dye.[1]

Isolation and Purification: The dye is precipitated, filtered, and washed to remove impurities.

It is then dried to obtain a uniform powder.
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Analytical Methods for Dye Identification:

A general protocol for the identification of direct dyes on cellulosic fibers involves the following

steps:

Extraction: A small sample of the dyed material is boiled in a solution of water and ammonia.

Direct dyes will typically bleed into the solution.

Redyeing: A piece of undyed cotton is added to the colored extract. Salt is added to the

solution, and it is boiled. If a direct dye is present, the undyed cotton will be dyed to a deep

shade.[5]

Spectroscopic Analysis: Techniques such as UV-Visible spectroscopy can be used to

determine the absorption maximum (λmax) of the dye, providing further identification.

Mass Spectrometry: Advanced techniques like Direct Analysis in Real Time-Time of Flight

Mass Spectrometry (DART-TOF-MS) can be used for rapid and direct identification of dyes

on textile fibers with minimal sample preparation.[6]

Logical Workflow and Diagrams
Synthesis Workflow for C.I. Direct Brown 1:

The following diagram illustrates the key steps in the synthesis of C.I. Direct Brown 1.
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Starting Materials Synthesis Steps

Final Product
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Synthesis pathway of C.I. Direct Brown 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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